Cas no 1361566-62-2 (6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361566-62-2
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4966276
• Update Time: 2025-06-15

6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-6-3-8(13(16)9(15)4-6)7-1-2-11(17)18-10(7)5-12(19)20/h1-4H,5H2,(H,19,20)
• InChI Key： XZIBNCWWEJDICN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC=C(N=C1CC(=O)O)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 334.6
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid

Introduction to 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic Acid (CAS No. 1361566-62-2)

6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid, with the CAS number 1361566-62-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a fluoro group and trichlorophenyl substituent, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The fluoro group at the sixth position of the pyridine ring and the trichlorophenyl moiety at the third position are key structural elements that influence the compound's pharmacokinetic behavior and biological efficacy. The fluoro atom is known to enhance metabolic stability and binding affinity, while the trichlorophenyl group introduces lipophilicity and electronic modulation. These characteristics make 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid a promising candidate for developing novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on harnessing the potential of pyridine derivatives in medicinal chemistry. The structural motif of 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid has been explored in several preclinical studies for its potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, studies have demonstrated that pyridine-based compounds can interact with specific enzymes and receptors involved in disease pathways, leading to inhibitory effects that may translate into therapeutic benefits.

The synthesis of 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired molecular framework efficiently. The presence of multiple chlorine atoms in the trichlorophenyl group enhances electrophilicity, facilitating further functionalization and derivatization to create analogs with tailored properties.

The pharmacological profile of 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid has been investigated through in vitro and in vivo models. Preliminary findings suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors relevant to cancer progression. Additionally, its interaction with biological targets suggests potential applications in modulating inflammatory responses and neurodegenerative processes. These findings underscore the importance of continued research into this compound and its derivatives as candidates for future drug development.

The chemical stability and solubility profile of 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid are critical factors that determine its suitability for pharmaceutical applications. The fluoro group contributes to improved stability under various conditions, while the acetic acid moiety enhances solubility in aqueous media. These properties are advantageous for formulating drug candidates that require good bioavailability and shelf-life stability.

In conclusion, 6-Fluoro-3-(2,3,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361566-62-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like this one will play a crucial role in developing innovative treatments for various diseases.